Cas no 156973-21-6 (2(1H)-Pyrimidinone,5-ethenyl-)

• Product Name: 2(1H)-Pyrimidinone,5-ethenyl-
• CAS No: 156973-21-6
• MF: C₆H₆N₂O
• MW: 122.12464094162
• CID: 107650
• PubChem ID: 45080150
• Update Time: 2025-04-18

2(1H)-Pyrimidinone,5-ethenyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone,5-ethenyl-
• 2(1H)-Pyrimidinone, 5-ethenyl- (9CI)
• 156973-21-6
• 2(1H)-Pyrimidinone,5-ethenyl-(9ci)

• Inchi： 1S/C6H6N2O/c1-2-5-3-7-6(9)8-4-5/h2-4H,1H2,(H,7,8,9)
• InChI Key： QDGYQGKEPABCFB-UHFFFAOYSA-N
• SMILES： O=C1N=CC(C=C)=CN1

Computed Properties

• Exact Mass: 122.04808
• Monoisotopic Mass: 122.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5A^2
• XLogP3: 0.1

Experimental Properties

• PSA: 41.46